Cas no 1805983-04-3 (2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine
• CAS No: 1805983-04-3
• MF: C₇H₇BrF₃N₃O
• MW: 286.049190759659
• CID: 4931082
• Update Time: 2025-06-29

2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7BrF3N3O/c8-4-1-5(15-7(9,10)11)14-6(13)3(4)2-12/h1H,2,12H2,(H2,13,14)
• InChI Key： AZNJXGOXJQHINF-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=C(C=1CN)N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine

2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1805983-04-3, known as 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its pyridine ring structure, which serves as a versatile scaffold for various functional groups. The presence of amino groups at positions 2 and 3, a bromo substituent at position 4, and a trifluoromethoxy group at position 6 endows this molecule with unique electronic and steric properties, making it a valuable tool in drug discovery and advanced material synthesis.

Recent studies have highlighted the potential of 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine in the development of novel therapeutic agents. The pyridine ring, being an aromatic heterocycle, is known for its ability to interact with biological targets such as enzymes and receptors. The amino groups at positions 2 and 3 enhance the molecule's ability to form hydrogen bonds, which is crucial for binding to protein targets. Additionally, the bromo substituent introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its bioactivity. The trifluoromethoxy group, on the other hand, contributes to both electronic and steric effects, further enhancing the molecule's versatility in biological systems.

The synthesis of 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine involves a series of carefully designed reactions that ensure high purity and yield. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and improving scalability. These developments have made this compound more accessible for large-scale applications in pharmaceutical research.

In terms of applications, 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine has shown promise in several areas. For instance, its ability to act as a precursor for bioactive molecules has been exploited in the design of kinase inhibitors and other enzyme-targeting agents. Furthermore, the compound's unique electronic properties make it a candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating this compound into such materials can enhance their performance by improving charge transport properties.

The structural features of 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine also make it an ideal candidate for click chemistry applications. The presence of reactive groups such as amino moieties allows for easy functionalization with other molecules, enabling the creation of complex molecular architectures. This property has been leveraged in the development of drug delivery systems and biosensors, where precise molecular control is essential.

From an environmental standpoint, researchers have investigated the biodegradation pathways of 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine to assess its potential impact on ecosystems. Studies suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its environmental fate and to develop strategies for minimizing ecological risks.

In conclusion, 2-Amino-3-(aminomethyl)-4-bromo-6-(trifluoromethoxy)pyridine (CAS No. 1805983-04-3) is a multifaceted compound with significant potential in various scientific domains. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing science and technology is expected to grow even further.